Cas no 193620-69-8 (TAS-301)

• Product Name: TAS-301
• CAS No: 193620-69-8
• MF: C₂₃H₁₉NO₃
• MW: 357.401866197586
• MDL: MFCD05865245
• CID: 176396
• PubChem ID: 329826905
• Update Time: 2025-04-19

TAS-301 Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,3-[bis(4-methoxyphenyl)methylene]-1,3-dihydro-
• TAS-301
• 3-[bis(4-methoxyphenyl)methylidene]-1H-indol-2-one
• TAS 301
• 3-Bis-(4-methoxphenyl)methylene-2-indolinone
• 3-[Bis(4-methoxyphenyl)methylene]-2-indolinone
• 3-[Bis(4-methoxyphenyl)methylene]-1,3-dihydro-2H-indol-2-one
• TAS301
• 3-bis(4-Methoxyphenyl)methylene-2-indolinone
• KUEYYIJXBRWZIB-UHFFFAOYSA-N
• BCP16653
• IN1440
• HSCI1_000146
• API0008410
• AK547601
• 3-[bis(4-methoxyphenyl)methylene]-oxindole
• CHEMBL1377300
• NCGC00165914-01
• AKOS024458201
• AC-35429
• 193620-69-8
• CS-5012
• FT-0700251
• CHEBI:92970
• DTXSID80432401
• J-690254
• SCHEMBL725960
• MFCD05865245
• (3R)-3-Benzyl-N,N',N'-trimethyl-3-piperidinecarbohydrazide hydrochloride
• s6424
• TAS-301, >=95% (HPLC), solid
• HY-18965
• 3-[bis-(4-methoxy-phenyl)-methylene]-1,3-dihydro-indol-2-one
• AS-55912
• BRD-K55454768-001-01-8
• EX-A801
• 3-[bis(4-methoxyphenyl)methylidene]-2,3-dihydro-1H-indol-2-one
• 3-(Bis(4-methoxyphenyl)methylene)indolin-2-one
• Q27164703
• DS-015908
• TAS-301?

• MDL： MFCD05865245
• Inchi： 1S/C23H19NO3/c1-26-17-11-7-15(8-12-17)21(16-9-13-18(27-2)14-10-16)22-19-5-3-4-6-20(19)24-23(22)25/h3-14H,1-2H3,(H,24,25)
• InChI Key： KUEYYIJXBRWZIB-UHFFFAOYSA-N
• SMILES： O=C1/C(/C2C=CC=CC=2N1)=C(/C1C=CC(=CC=1)OC)\C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 357.13657
• Monoisotopic Mass: 357.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 47.6

Experimental Properties

• Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.2E-4 g/L) (25 ºC),
• PSA: 47.56

TAS-301 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes